Cas no 1352531-67-9 (5-Chloro-4-(methylamino)pyridine-3-sulfonic acid)

• Product Name: 5-Chloro-4-(methylamino)pyridine-3-sulfonic acid
• CAS No: 1352531-67-9
• MF: C₆H₇ClN₂O₃S
• MW: 222.649379014969
• CID: 6793014
• PubChem ID: 102538810
• Update Time: 2025-05-27

5-Chloro-4-(methylamino)pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1352531-67-9
• 5-Chloro-4-(methylamino)pyridine-3-sulfonic acid
• A906116
• 5-Chloro-4-(methylamino)pyridine-3-sulfonicacid

• Inchi： 1S/C6H7ClN2O3S/c1-8-6-4(7)2-9-3-5(6)13(10,11)12/h2-3H,1H3,(H,8,9)(H,10,11,12)
• InChI Key： WPVWTXAVFCSYBZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1NC)S(=O)(=O)O

Computed Properties

• Exact Mass: 221.9865910g/mol
• Monoisotopic Mass: 221.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų